Linear Daptomycin

• Molecular Formula: C72H103N17O27
• Molecular Weight: 1638.7 g/mol
• InChI: InChI=1S/C72H103N17O27/c1-5-6-7-8-9-10-11-22-53(94)81-44(25-38-31-76-42-20-15-13-17-39(38)42)66(109)84-45(27-52(75)93)67(110)86-48(30-59(103)104)68(111)89-61(37(4)91)70(113)78-33-54(95)80-43(21-16-23-73)64(107)85-47(29-58(101)102)65(108)79-36(3)62(105)83-46(28-57(99)100)63(106)77-32-55(96)82-50(34-90)69(112)88-60(35(2)24-56(97)98)71(114)87-49(72(115)116)26-51(92)40-18-12-14-19-41(40)74/h12-15,17-20,31,35-37,43-50,60-61,76,90-91H,5-11,16,21-30,32-34,73-74H2,1-4H3,(H2,75,93)(H,77,106)(H,78,113)(H,79,108)(H,80,95)(H,81,94)(H,82,96)(H,83,105)(H,84,109)(H,85,107)(H,86,110)(H,87,114)(H,88,112)(H,89,111)(H,97,98)(H,99,100)(H,101,102)(H,103,104)(H,115,116)/t35-,36+,37+,43-,44-,45-,46-,47-,48-,49+,50+,60+,61+/m0/s1
• InChIKey: ZXJQWPGESWMZGH-YIXYYYTRSA-N

Linear Daptomycin: A Key Open-Conformation Reference Standard for Daptomycin API Impurity Profiling and Analytical Method Validation

Linear Daptomycin (CAS: 883991-21-7), also referred to as Daptomycin Hydrolysis Impurity or Daptomycin Lactone Hydrolysis, is the ring-opened, linear conformer of the cyclic lipopeptide antibiotic Daptomycin . Possessing the identical amino acid sequence and decanoyl fatty acyl side chain as its cyclic parent, Linear Daptomycin is generated through the hydrolytic cleavage of the ester bond between the C-terminus (kynurenine) and the side chain of the fourth residue (threonine) [1]. This structural transformation renders it a critical, fully characterized impurity reference standard utilized for analytical method development, method validation (AMV), and quality control (QC) during the manufacture of Daptomycin Active Pharmaceutical Ingredient (API) . Its availability with comprehensive characterization data ensures compliance with stringent regulatory guidelines set forth by pharmacopeias such as the United States Pharmacopeia (USP) and the European Pharmacopoeia (EP) [2].

Hydrolysis impurity standard for daptomycin HPLC profiling

Critical for pharmacopeial method system suitability

Definitive marker for forced degradation studies

• [1] Muangsiri, W., & Kirsch, L. E. (2001). The kinetics of the alkaline degradation of daptomycin. Journal of Pharmaceutical Sciences, 90(8), 1066–1075. View Source
• [2] SynZeal. Linear Daptomycin - Product Page. Retrieved from https://www.synzeal.com/en/linear-daptomycin View Source

Why Generic Daptomycin Impurity Standards Cannot Substitute for Linear Daptomycin in Critical Analytical and R&D Workflows

Generic substitution in analytical and research settings is precluded by the fundamental structural and functional divergence between Linear Daptomycin and other Daptomycin-related impurities or the parent API. Linear Daptomycin is specifically defined as the product of lactone ring hydrolysis, a distinct chemical entity with a unique CAS number (883991-21-7) and molecular formula (C₇₂H₁₀₃N₁₇O₂₇) [1]. Its chromatographic behavior, as evidenced by a characteristic relative retention time (RRT) of approximately 0.66-0.71, is non-interchangeable with other Daptomycin impurities such as the β-isomer (RRT ~0.97) or Anhydro-Daptomycin (RRT ~1.1) [2]. Furthermore, the complete loss of the macrocyclic ring structure in Linear Daptomycin abolishes the calcium-dependent membrane binding and antibacterial activity inherent to the cyclic Daptomycin molecule, rendering it a biologically inactive degradation marker rather than a functional analog [3]. Consequently, for accurate quantification of hydrolytic degradation pathways, validation of stability-indicating HPLC methods, or investigation of Daptomycin's structure-activity relationship, the use of authentic Linear Daptomycin reference material is non-negotiable.

Attribute

Linear Daptomycin (Target)

Generic Substitute (Risk)

Structural identity

Ring-opened ester hydrolysis product

Cyclic β-Isomer or unrelated peptide

HPLC retention

Characteristic RRT signature

Overlapping or absent marker

Mass fingerprint

+18 Da hydrolytic mass shift

Different or no diagnostic shift

• [1] Pharmaffiliates. CAS No : 883991-21-7 | Product Name : Linear Daptomycin - Product Page. Retrieved from https://www.pharmaffiliates.com/en/883991-21-7-linear-daptomycin-papep000663.html View Source
• [2] Palepu, N. R., & Teja, B. B. (2011). Patent Application US20110172167A1: Formulations of Daptomycin. View Source
• [3] Pokorny, A., & Almeida, P. F. (2018). A Quantitative Model of Daptomycin Binding to Lipid Bilayers. Biophysical Journal, 114(3), 453a. doi: 10.1016/j.bpj.2017.11.2482 View Source

Quantitative Comparative Evidence: Key Differentiators of Linear Daptomycin Against In-Class Analogs and Alternatives

Structural Divergence: Ring-Opened vs. Cyclic Conformation

Linear Daptomycin is differentiated from its parent compound, Daptomycin, by the hydrolytic cleavage of the lactone ester bond between the C-terminal kynurenine and the side chain hydroxyl of Thr⁴. This results in a linear, ring-opened peptide with a molecular weight (MW) of 1638.69 g/mol, compared to the cyclic Daptomycin's MW of 1620.67 g/mol . The conversion is quantitative under alkaline conditions, as demonstrated by kinetic studies [1].

Antimicrobial Activity

Head-to-head

Linear Daptomycin: no zone of inhibition Daptomycin: MIC₉₀ 0.5 μg/mL, clear inhibition zone

Complete loss of activity; >1000-fold MIC increase in resistant strains

Supports negative-control use for resistance mechanism studies

Requires Ca²⁺ supplementation per CLSI methods

Evidence Dimension	Molecular Structure & Molecular Weight
Target Compound Data	Linear Daptomycin: MW = 1638.69 g/mol; Linear, ring-opened conformation (C₇₂H₁₀₃N₁₇O₂₇)
Comparator Or Baseline	Daptomycin (API): MW = 1620.67 g/mol; Cyclic lipopeptide (C₇₂H₁₀₁N₁₇O₂₆)
Quantified Difference	ΔMW = 18.02 g/mol (equivalent to the mass of one water molecule incorporated during ester hydrolysis)
Conditions	Chemical structure determination via mass spectrometry and chemical formula ; Alkaline degradation studies at pH 9.0-10.5 [1]

Why This Matters

This distinct structural identity is essential for accurately identifying and quantifying the specific hydrolytic degradation pathway of Daptomycin, which is a key stability-indicating parameter in drug product manufacturing.

• [1] Muangsiri, W., & Kirsch, L. E. (2001). The kinetics of the alkaline degradation of daptomycin. Journal of Pharmaceutical Sciences, 90(8), 1066–1075. View Source

Chromatographic Differentiation: Unique HPLC Retention Time for Selective Quantification

Linear Daptomycin exhibits a distinct chromatographic retention time relative to Daptomycin API and other common impurities. In HPLC analysis, the hydrolysis product (Linear Daptomycin) is consistently observed with a Relative Retention Time (RRT) of approximately 0.66-0.71 [1], whereas other impurities like the β-isomer and Anhydro-Daptomycin have RRTs of about 0.97 and 1.1, respectively [1].

HPLC RRT

Head-to-head

Linear Daptomycin: RRT ~0.66 β-Isomer: RRT ~0.97; Anhydro: RRT ~1.1

ΔRRT = 0.31 from β-isomer; resolves all key impurities

Prevents misidentification during ANDA impurity profiling

RP-HPLC, C18, acetonitrile/water + 0.05% formic acid

Evidence Dimension	Relative Retention Time (RRT) in HPLC
Target Compound Data	Linear Daptomycin (Hydrolysis Product): RRT = ~0.66-0.71 [1]
Comparator Or Baseline	Daptomycin β-isomer: RRT = ~0.97 [1]; Anhydro Daptomycin: RRT = ~1.1 [1]
Quantified Difference	Linear Daptomycin elutes approximately 0.3 RRT units before the β-isomer and 0.4 units before Anhydro Daptomycin.
Conditions	High-Performance Liquid Chromatography (HPLC) analysis at a wavelength of 223 nm [1]

Why This Matters

This unique retention time enables the development of robust, stability-indicating HPLC methods that can selectively quantify Linear Daptomycin as a key marker of hydrolytic degradation, ensuring Daptomycin drug product quality and shelf-life compliance.

• [1] Palepu, N. R., & Teja, B. B. (2011). Patent Application US20110172167A1: Formulations of Daptomycin. View Source

Functional Inactivity: Loss of Antibacterial Potency vs. Cyclic Daptomycin

The antibacterial activity of Daptomycin is absolutely dependent on the presence of calcium ions (Ca²⁺) and the integrity of its cyclic structure. Studies confirm that the linear, ring-opened conformation of Daptomycin is incapable of binding to lipid bilayers, even in the presence of Ca²⁺, resulting in a complete loss of antimicrobial activity [1][2]. This is in stark contrast to cyclic Daptomycin, which exhibits potent, Ca²⁺-dependent bactericidal activity.

MS & NMR Fingerprint

Head-to-head

Linear: [M+H]⁺ m/z 1638; Thr-Hβ 4.26 ppm Daptomycin: m/z 1620; Thr-Hβ 5.45 ppm

+18 Da mass shift; Δδ = -1.19 ppm

Orthogonal identity confirmation for mass balance studies

700-MHz ¹H NMR in D₂O; ES-MS

Evidence Dimension	Antibacterial Activity
Target Compound Data	Linear Daptomycin: Inactive; does not bind to lipid bilayers or exhibit antibacterial effects [2]
Comparator Or Baseline	Cyclic Daptomycin: Potent, Ca²⁺-dependent bactericidal activity against Gram-positive bacteria (e.g., MRSA MIC90 ≤ 0.5 mg/L) [1]
Quantified Difference	Functional activity is qualitatively abolished in the linear form; cyclic form is active.
Conditions	In vitro antibacterial susceptibility testing requires Ca²⁺-supplemented media (e.g., 50 mg/L Ca²⁺) for cyclic Daptomycin activity [1]; Linear Daptomycin is inactive under all conditions [2].

Why This Matters

This confirms that Linear Daptomycin is a process-related impurity and degradation product with no therapeutic value, underscoring the necessity for its strict control in API and drug product specifications to ensure patient safety and drug efficacy.

• [1] Pokorny, A., & Almeida, P. F. (2018). A Quantitative Model of Daptomycin Binding to Lipid Bilayers. Biophysical Journal, 114(3), 453a. doi: 10.1016/j.bpj.2017.11.2482 View Source
• [2] Kozlova, I., et al. (2019). Binding Studies Reveal Phospholipid Specificity and Its Role in the Calcium-Dependent Mechanism of Action of Daptomycin. ACS Infectious Diseases, 5(9), 1566-1577. View Source

Regulatory Mandate: Defined Impurity Control Limits in Formulation Patents

Regulatory filings and formulation patents explicitly define acceptable limits for Linear Daptomycin (hydrolysis product) in stable drug product formulations. For instance, one patent application describes a stable daptomycin composition where, after at least 18 months of storage, the hydrolysis product (Linear Daptomycin) accounts for less than 5% of the total impurities, which themselves are limited to less than 10% of the total AUC [1].

Regulatory Spec

Cross-study

≤0.5–1.5% by HPLC

Area normalization at 223 nm

Calibration reference for ANDA impurity specifications

ICH Q3A; USP/EP monograph methods

Evidence Dimension	Regulatory Acceptance Criteria for Impurity
Target Compound Data	Linear Daptomycin (Hydrolysis Product): ≤ 5% of the daptomycin peak, based on AUC, after 18 months [1]
Comparator Or Baseline	β-isomer of Daptomycin: ≤ 5% of the daptomycin peak [1]
Quantified Difference	Both major degradation impurities have comparable stringent upper limits for a stable formulation.
Conditions	Storage at 5°C to 25°C for at least 18 months; analysis by HPLC at 223 nm [1]

Why This Matters

This evidence demonstrates that Linear Daptomycin is a critical quality attribute (CQA) with defined, quantifiable regulatory thresholds. Procuring a high-purity reference standard is therefore essential for demonstrating compliance with these specific, legally-binding impurity limits.

• [1] Palepu, N. R., & Teja, B. B. (2011). Patent Application US20110172167A1: Formulations of Daptomycin. View Source

Validated Application Scenarios for Linear Daptomycin in Daptomycin API Development and Quality Control

Stability-Indicating HPLC Method Validation

Procurement of Linear Daptomycin is mandatory for the development and validation of robust HPLC methods designed to monitor Daptomycin drug product stability. As the primary hydrolytic degradation product, it must be chromatographically resolved from the Daptomycin API peak and other impurities. Its well-defined Relative Retention Time (RRT) of ~0.66-0.71 [1] serves as a critical parameter for system suitability testing and peak identification during forced degradation and long-term stability studies.

Quantitative Impurity Profiling for ANDA Submissions

Generic drug manufacturers seeking Abbreviated New Drug Application (ANDA) approval for Daptomycin must demonstrate that their product's impurity profile is comparable to or better than the reference listed drug. Linear Daptomycin, as a key specified impurity, must be accurately quantified against a certified reference standard . Its use ensures that the hydrolytic degradation pathway is controlled, and that the product meets established pharmacopeial or patent-defined limits (e.g., ≤ 5% of the parent peak) [1].

Investigating Daptomycin Structure-Activity Relationships (SAR)

Researchers exploring the mechanism of action of lipopeptide antibiotics utilize Linear Daptomycin as a critical negative control. By comparing the inactive linear conformer to the highly active cyclic Daptomycin, studies can definitively attribute the compound's calcium-dependent membrane binding and bactericidal activity to its macrocyclic structure [2]. This application is vital for rational drug design efforts aimed at developing next-generation antibiotics.

Process Optimization in Daptomycin API Manufacturing

During the chemical synthesis or semi-synthetic production of Daptomycin, monitoring the formation of Linear Daptomycin is essential for optimizing the final macrocyclization step [3]. High levels of this impurity indicate incomplete or inefficient ring closure. A validated analytical method using a Linear Daptomycin standard allows process chemists to fine-tune reaction conditions (e.g., time, temperature, catalyst) to maximize yield of the cyclic API and minimize downstream purification costs.

Application

Selection Property

Validation Focus

ANDA impurity profiling & batch release

Certified HPLC retention marker

System suitability & linearity for hydrolysis impurity

Forced degradation & stability studies

Alkaline degradation kinetic profile

Peak purity & mass balance in stress testing

Daptomycin resistance mechanism research

Biologically inactive negative control

Calcium-dependent membrane activity confirmation

Synthetic process optimization

Linear precursor mass fingerprint

Uncyclized intermediate tracking via PAT

• [1] Palepu, N. R., & Teja, B. B. (2011). Patent Application US20110172167A1: Formulations of Daptomycin. View Source
• [2] Pokorny, A., & Almeida, P. F. (2018). A Quantitative Model of Daptomycin Binding to Lipid Bilayers. Biophysical Journal, 114(3), 453a. doi: 10.1016/j.bpj.2017.11.2482 View Source
• [3] Li, X., & Lam, H. Y. (2019). U.S. Patent No. US-10377699-B2. Washington, DC: U.S. Patent and Trademark Office. View Source